Cas no 1289210-36-1 (4-FLUORO-6-METHOXYNICOTINALDEHYDE)

• Product Name: 4-FLUORO-6-METHOXYNICOTINALDEHYDE
• CAS No: 1289210-36-1
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 5739817
• PubChem ID: 118434403
• Update Time: 2025-10-18

4-FLUORO-6-METHOXYNICOTINALDEHYDE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17161149
• 4-fluoro-6-methoxynicotinaldehyde
• WPEFYVQKRFPQCM-UHFFFAOYSA-N
• 1289210-36-1
• 3-Pyridinecarboxaldehyde, 4-fluoro-6-methoxy-
• 4-Fluoro-6-methoxy-3-pyridinecarboxaldehyde
• 4-FLUORO-6-METHOXYNICOTINALDEHYDE

• Inchi： 1S/C7H6FNO2/c1-11-7-2-6(8)5(4-10)3-9-7/h2-4H,1H3
• InChI Key： WPEFYVQKRFPQCM-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC=C1C=O)OC

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 229.8±35.0 °C(Predicted)
• pka: 0.47±0.18(Predicted)

Additional information on 4-FLUORO-6-METHOXYNICOTINALDEHYDE

Recent Advances in the Application of 4-FLUORO-6-METHOXYNICOTINALDEHYDE (CAS: 1289210-36-1) in Chemical Biology and Pharmaceutical Research

The compound 4-FLUORO-6-METHOXYNICOTINALDEHYDE (CAS: 1289210-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its role in drug discovery, medicinal chemistry, and related areas.

Recent studies have highlighted the utility of 4-FLUORO-6-METHOXYNICOTINALDEHYDE in the development of novel kinase inhibitors. Its unique structural features, including the fluorine substitution and methoxy group, make it an attractive scaffold for designing selective inhibitors targeting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of pyridine-based compounds with potent inhibitory activity against EGFR mutants, which are implicated in various cancers.

In addition to its role in kinase inhibitor development, 4-FLUORO-6-METHOXYNICOTINALDEHYDE has been employed in the synthesis of fluorescent probes for biological imaging. A recent ACS Chemical Biology article reported its use as a precursor for developing near-infrared (NIR) probes capable of detecting reactive oxygen species (ROS) in live cells. This application underscores its potential in diagnostic and therapeutic monitoring.

Furthermore, the compound's reactivity as an aldehyde has been exploited in multicomponent reactions (MCRs) to generate diverse heterocyclic libraries. A 2024 study in Organic Letters detailed its use in a one-pot synthesis of pyrido[2,3-d]pyrimidines, which exhibit promising antimicrobial properties. This approach highlights the compound's value in accelerating drug discovery pipelines.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 4-FLUORO-6-METHOXYNICOTINALDEHYDE to improve yield and scalability. Recent efforts in green chemistry have explored catalytic methods to reduce waste and enhance efficiency, as discussed in a 2023 Green Chemistry review. These advancements are critical for its broader adoption in industrial settings.

In conclusion, 4-FLUORO-6-METHOXYNICOTINALDEHYDE (CAS: 1289210-36-1) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from drug design to diagnostic tools, driven by its structural versatility and reactivity. Future research should focus on addressing synthetic challenges and expanding its utility in emerging therapeutic areas.